Cas no 1425931-98-1 (2-(3-Amino-1H-pyrazol-5-yl)ethanol)

2-(3-Amino-1H-pyrazol-5-yl)ethanol is a versatile heterocyclic compound featuring both an amino-functionalized pyrazole ring and a hydroxyethyl side chain. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and coordination chemistry applications. The presence of reactive amino and hydroxyl groups allows for selective derivatization, enabling the synthesis of complex molecules with tailored properties. Its stability under standard conditions and compatibility with a range of reaction conditions further enhance its utility in research and industrial processes. The compound’s well-defined reactivity profile ensures reproducibility in synthetic applications.

2-(3-Amino-1H-pyrazol-5-yl)ethanol structure

1425931-98-1 structure

Product Name:2-(3-Amino-1H-pyrazol-5-yl)ethanol

CAS No:1425931-98-1

MF:C₅H₉N₃O

MW:127.144460439682

MDL:MFCD28619875

CID:4779813

PubChem ID:69762206

Update Time:2026-02-27

2-(3-Amino-1H-pyrazol-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

- 2-(3-amino-1H-pyrazol-5-yl)ethanol
- 1H-Pyrazole-3-ethanol, 5-amino-
- F52237
- MFCD28619875
- SCHEMBL6386920
- DB-107322
- RJPYSZIVEHYCPU-UHFFFAOYSA-N
- BS-46187
- 1425931-98-1
- DTXSID301308119
- 5-Amino-1H-pyrazole-3-ethanol
- 2-(5-amino-2H-pyrazol-3-yl)ethanol
- CS-0163213
- SCHEMBL14722547
- 2-(3-Amino-1H-pyrazol-5-yl)ethanol
- MDL： MFCD28619875
- Inchi： 1S/C5H9N3O/c6-5-3-4(1-2-9)7-8-5/h3,9H,1-2H2,(H3,6,7,8)
- InChI Key： RJPYSZIVEHYCPU-UHFFFAOYSA-N
- SMILES： OCCC1=CC(N)=NN1

Computed Properties

Exact Mass: 127.074561919g/mol
Monoisotopic Mass: 127.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 88.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 74.9

2-(3-Amino-1H-pyrazol-5-yl)ethanol Pricemore >>

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